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Compound of Interest

Compound Name: T20-M

Cat. No.: B15584007 Get Quote

Disclaimer: The following guidance is based on the assumption that "T20-M" refers to the

peptide T-20 (Enfuvirtide), an antiretroviral fusion inhibitor. The term "T20-M" is ambiguous, and

users should always consult the specific Safety Data Sheet (SDS) for the exact product in their

possession. This information is intended for researchers, scientists, and drug development

professionals and is based on best practices for handling potent powdered peptides and active

pharmaceutical ingredients (APIs).

This guide provides crucial safety and logistical information for handling T-20 (Enfuvirtide) in a

laboratory setting. Adherence to these protocols is vital for ensuring personnel safety and

maintaining the integrity of the research material.

Personal Protective Equipment (PPE)
The primary defense against accidental exposure to T-20, particularly in its lyophilized powder

form, is the consistent and correct use of appropriate Personal Protective Equipment (PPE).[1]

[2][3] Fine powders can easily become airborne during handling, posing an inhalation risk.[1][4]

[5]

Recommended PPE for Handling T-20:
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required to protect against

airborne particles and

accidental splashes, especially

when reconstituting the

powder.[1][2][6] Goggles

should meet ANSI Z87.1

standards.[6]

Face Shield

Recommended in addition to

safety goggles when there is a

significant risk of splashing.[6]

Hand Protection Disposable Nitrile Gloves

The minimum requirement for

any contact.[1][6] It is

advisable to change gloves

immediately if they become

contaminated.[1] Double

gloving can provide extra

protection.[6]

Body Protection Laboratory Coat

A standard lab coat is required

to protect skin and personal

clothing from contamination.[1]

[2][3][6]

Respiratory Protection Respirator/Dust Mask

Recommended when weighing

or handling larger quantities of

lyophilized T-20 powder to

prevent inhalation.[1][6] All

handling of the powder should

occur within a certified

chemical fume hood or

biological safety cabinet.[1][5]

General Attire Long Pants & Closed-Toe

Shoes

These are minimum

requirements for working in

any laboratory where
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hazardous materials are

handled.[2][6]

Occupational Exposure Limits
Occupational Exposure Limits (OELs) are established to indicate the permissible level of

exposure to a hazardous substance. For many research peptides, specific OELs have not been

formally established. As of this writing, no specific OELs for T-20 (Enfuvirtide) were found. In

such cases, it is crucial to handle the compound with a high degree of containment to minimize

any potential exposure.[4][7]

Compound
OSHA PEL
(Permissible
Exposure Limit)

ACGIH TLV
(Threshold Limit
Value)

NIOSH REL
(Recommended
Exposure Limit)

T-20 (Enfuvirtide) Not Established Not Established Not Established

Operational Plan: Handling, Storage, and Disposal
A clear, step-by-step operational plan is essential for safety and for preserving the peptide's

stability.

Workflow for Handling T-20 (Enfuvirtide):
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Preparation Phase

Handling Phase (in Fume Hood / BSC)

Storage

Disposal Phase

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

Prepare Clean & Designated Workspace

Allow Lyophilized Peptide to
Reach Room Temperature in Desiccator

Carefully Open Vial

Lyophilized Powder:
Store at -20°C or -80°C

Weigh Powder Quickly

Reconstitute with Sterile Diluent
(e.g., Sterile Water for Injection)

Gently Swirl to Dissolve
(DO NOT SHAKE)

Create Single-Use Aliquots

Clearly Label All Vials

Reconstituted Aliquots:
Store at -20°C or -80°C

(Use within 24h if refrigerated)

Dispose of Contaminated PPE
(Gloves, etc.) in Biohazard Waste

Dispose of Needles/Syringes
in Sharps Container

Dispose of Unused Peptide
per Institutional & Local Regulations

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of T-20 from preparation to disposal.
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Experimental Protocols: Reconstitution and Storage

Handling Lyophilized Powder: T-20 is supplied as a sterile, lyophilized powder.[8] To prevent

moisture absorption, allow the vial to warm to room temperature in a desiccator before

opening.[6][9] All manipulations of the powder must be performed in a containment system

like a chemical fume hood or biosafety cabinet to avoid aerosolization.[1][5]

Reconstitution: T-20 (Fuzeon) must be reconstituted with 1.1 mL of Sterile Water for Injection

to yield a final concentration of 90 mg/mL.[10][11] When adding the solvent, inject it slowly

against the side of the vial.[11] To dissolve the powder, gently tap or roll the vial. Never

shake the vial, as this can cause excessive foaming and potential degradation of the peptide.

[10][11] The dissolution process can take up to 45 minutes.[12] The final solution should be

clear and colorless.[11][12]

Storage:

Lyophilized Powder: Store vials of lyophilized T-20 at -20°C in a tightly sealed container,

protected from light.[9][10][13]

Reconstituted Solution: Ideally, reconstituted solutions should be used immediately.[9] If

necessary, the solution can be stored in the original vial in a refrigerator (2°C to 8°C) and

must be used within 24 hours.[11][12] For longer-term storage, create single-use aliquots

and store them at -20°C or -80°C to avoid repeated freeze-thaw cycles, which can

degrade the peptide.[2][9]

Emergency Procedures
In the event of accidental exposure, immediate action is critical.

Skin Contact: Immediately rinse the affected area with soap and water for at least 15

minutes.[1]

Eye Contact: Use an emergency eyewash station to flush the eyes continuously for at least

15 minutes and seek immediate medical attention.[1]

Inhalation: Move the affected individual to fresh air immediately and seek medical attention.

[1]
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Spills: Use a chemical spill kit to contain and clean up any spills.[2] Dispose of the cleanup

materials as hazardous waste according to institutional guidelines.

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.

Contaminated PPE: Gloves, masks, and lab coats should be disposed of in appropriately

labeled biohazard waste containers.

Sharps: Needles and syringes must be disposed of in a designated, puncture-resistant

sharps container.[8][11][14]

Unused Product: Expired or unused T-20 should be disposed of as chemical or

pharmaceutical waste according to your institution's hazardous waste procedures. Do not

dispose of it in the regular trash or down the drain.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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